Cas no 2166861-22-7 (tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate)

Tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate is a specialized organic compound featuring both an isothiocyanate functional group and a tert-butyl ester moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of thiourea derivatives and heterocyclic compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the isothiocyanate functionality offers reactivity for nucleophilic additions and cyclization reactions. Its branched alkyl chain contributes to steric control in synthetic pathways. The compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular architectures with precision. Proper handling is required due to the potential lachrymatory effects of the isothiocyanate group.
tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate structure
2166861-22-7 structure
Product Name:tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate
CAS No:2166861-22-7
MF:C11H19NO2S
MW:229.339061975479
CID:5927965
PubChem ID:165504566
Update Time:2025-08-05

tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate
    • 2166861-22-7
    • EN300-1459019
    • Inchi: 1S/C11H19NO2S/c1-8(2)9(6-12-7-15)10(13)14-11(3,4)5/h8-9H,6H2,1-5H3
    • InChI Key: IDLGFGQDXDNBRG-UHFFFAOYSA-N
    • SMILES: S=C=NCC(C(=O)OC(C)(C)C)C(C)C

Computed Properties

  • Exact Mass: 229.11365002g/mol
  • Monoisotopic Mass: 229.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.8Ų

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Additional information on tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate

Introduction to tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate (CAS No. 2166861-22-7)

tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate (CAS No. 2166861-22-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of esters and features an isothiocyanate functional group, which imparts distinctive properties and reactivity.

The chemical structure of tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate consists of a tert-butyl ester group attached to a 3-methylbutanoic acid moiety, with an isothiocyanate group (-N=C=S) attached to the methyl group. The presence of the isothiocyanate functional group makes this compound highly reactive, allowing it to participate in a variety of chemical reactions, including nucleophilic substitution and addition reactions. This reactivity is crucial for its potential use in the synthesis of more complex molecules and drug candidates.

Recent studies have explored the biological activities of compounds containing isothiocyanate groups, highlighting their potential therapeutic applications. For instance, isothiocyanates have been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. These findings suggest that tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate could be a valuable starting material for the development of novel pharmaceuticals targeting these conditions.

In the context of medicinal chemistry, the tert-butyl ester group in tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate can be used to modulate the solubility and stability of the compound. This is particularly important for improving the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME). By fine-tuning these properties, researchers can enhance the therapeutic efficacy and safety profile of potential drugs derived from this compound.

The synthesis of tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of a suitable carboxylic acid with tert-butanol to form the ester, followed by the introduction of the isothiocyanate group through a series of well-defined chemical transformations. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and reproducibility, facilitating its broader application in research and development.

In addition to its potential as a pharmaceutical intermediate, tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate has also been investigated for its use in agrochemicals. The isothiocyanate functional group has been shown to exhibit pesticidal activity against various plant pathogens, making this compound a promising candidate for developing new agricultural products. Research in this area is ongoing, with a focus on optimizing the compound's selectivity and environmental impact.

The physical properties of tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate, such as its melting point, boiling point, and solubility in different solvents, are important considerations for both synthetic chemists and formulation scientists. These properties can influence the choice of reaction conditions and purification methods during synthesis, as well as the formulation strategies for final products. Detailed characterization studies have provided valuable insights into these aspects, contributing to a better understanding of the compound's behavior under various conditions.

Safety and environmental considerations are also critical when working with compounds like tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate. Proper handling procedures should be followed to minimize exposure risks and ensure compliance with regulatory guidelines. Researchers are encouraged to conduct thorough risk assessments and implement appropriate safety measures to protect both human health and the environment.

In conclusion, tert-butyl 2-(isothiocyanatomethyl)-3-methylbutanoate (CAS No. 2166861-22-7) represents an intriguing compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and reactivity make it a valuable tool for developing novel therapeutic agents and agricultural products. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern scientific endeavors.

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